Cas no 656233-99-7 (Benzonitrile, 3-(5-hydroxy-1-methoxy-4-isoquinolinyl)-)

• Product name: Benzonitrile, 3-(5-hydroxy-1-methoxy-4-isoquinolinyl)-
• CAS No: 656233-99-7
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289383888245
• CID: 398052
• PubChem ID: 71375617

Benzonitrile, 3-(5-hydroxy-1-methoxy-4-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(5-hydroxy-1-methoxy-4-isoquinolinyl)-
• 3-(5-hydroxy-1-methoxyisoquinolin-4-yl)benzonitrile
• DTXSID20798351
• 656233-99-7

• Inchi： InChI=1S/C17H12N2O2/c1-21-17-13-6-3-7-15(20)16(13)14(10-19-17)12-5-2-4-11(8-12)9-18/h2-8,10,20H,1H3
• InChI Key： HQSOFXSCXCECAF-UHFFFAOYSA-N
• SMILES： COC1=NC=C(C2=C1C=CC=C2O)C3=CC=CC(=C3)C#N

Computed Properties

• Exact Mass: 276.08996
• Monoisotopic Mass: 276.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 66.14